Cas no 82703-01-3 (Hydroxylamine, O-[3-(4-chlorophenyl)-2-propenyl]-)

• Product name: Hydroxylamine, O-[3-(4-chlorophenyl)-2-propenyl]-
• CAS No: 82703-01-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 686290
• PubChem ID: 56629857

Hydroxylamine, O-[3-(4-chlorophenyl)-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[3-(4-chlorophenyl)-2-propenyl]-
• O-[3-(4-chlorophenyl)prop-2-enyl]hydroxylamine
• DTXSID60718134
• 82703-01-3
• O-[3-(4-CHLOROPHENYL)PROP-2-EN-1-YL]HYDROXYLAMINE

• Inchi： InChI=1S/C9H10ClNO/c10-9-5-3-8(4-6-9)2-1-7-12-11/h1-6H,7,11H2
• InChI Key： YWJGDRGXROUZNA-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=CCON)Cl

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.2Ų
• XLogP3: 2.1